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Compound of Interest

Compound Name: Dansyl-dl-methionine

Cat. No.: B15389469 Get Quote

An In-depth Technical Guide to Dansyl-dl-
methionine
This guide provides a comprehensive overview of Dansyl-dl-methionine, a fluorescently

labeled derivative of the amino acid methionine. It is intended for researchers, scientists, and

drug development professionals who utilize fluorescent probes in their work. This document

details the chemical structure, properties, and common experimental protocols involving this

compound.

Chemical Structure and Properties
Dansyl-dl-methionine is a derivative of the amino acid methionine where the primary amine

group is covalently bonded to a dansyl group (5-(dimethylamino)naphthalene-1-sulfonyl). The

"dl" designation indicates that it is a racemic mixture of the D and L stereoisomers. The dansyl

group is a fluorophore, making Dansyl-dl-methionine a useful tool for fluorescent detection

and quantification in various biochemical and analytical applications.

The chemical structure of Dansyl-dl-methionine is characterized by the attachment of the

bulky, fluorescent dansyl group to the alpha-amino group of methionine. This modification

significantly alters the physicochemical properties of the parent amino acid, imparting

fluorescence and increasing its hydrophobicity.

Below is a summary of the key chemical data for Dansyl-dl-methionine:
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Property Value

Molecular Formula C₁₇H₂₂N₂O₄S₂

Molecular Weight 382.5 g/mol

IUPAC Name

(2RS)-2-[[5-(dimethylamino)naphthalen-1-

yl]sulfonylamino]-4-(methylsulfanyl)butanoic

acid

CAS Number 42808-13-9 (for the cyclohexylammonium salt)

Experimental Protocols
The primary application of Dansyl-dl-methionine is in the sensitive detection and

quantification of amino acids and peptides through high-performance liquid chromatography

(HPLC) with fluorescence detection. The following is a generalized protocol for the

derivatization of methionine with dansyl chloride to form Dansyl-dl-methionine, a process

commonly referred to as dansylation.

Protocol: Dansylation of Methionine for HPLC Analysis
Objective: To derivatize methionine with dansyl chloride for subsequent analysis by reverse-

phase HPLC.

Materials:

dl-Methionine standard solution

Dansyl chloride solution (e.g., 5 mg/mL in acetone)

Sodium bicarbonate buffer (e.g., 0.1 M, pH 9.5-10)

Acetone

Deionized water

HPLC system with a C18 column and a fluorescence detector
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Procedure:

Sample Preparation: Prepare a standard solution of dl-methionine in deionized water.

Reaction Mixture: In a microcentrifuge tube, combine the methionine standard solution with

the sodium bicarbonate buffer. The alkaline pH is crucial for the reaction.

Dansylation Reaction: Add an excess of the dansyl chloride solution to the reaction mixture.

The reaction medium is typically an aqueous-organic mixture (e.g., 1:1 acetone-water) to

ensure the solubility of both the amino acid and dansyl chloride.

Incubation: Vortex the mixture and incubate it in the dark at an elevated temperature.

Reaction conditions can vary, with common examples being 60°C for 60 minutes or 38°C for

90-120 minutes.

Quenching the Reaction: After incubation, the reaction can be stopped by adding a reagent

to consume the excess dansyl chloride.

Sample Dilution and Injection: Dilute the final reaction mixture with the initial mobile phase of

the HPLC system and inject a specific volume onto the column.

HPLC Analysis: Separate the dansylated amino acids using a reverse-phase C18 column

with a gradient elution. A common mobile phase consists of an aqueous buffer and an

organic solvent like acetonitrile.

Detection: Detect the fluorescent Dansyl-dl-methionine using a fluorescence detector with

excitation and emission wavelengths typically around 324 nm and 559 nm, respectively.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the dansylation of an amino acid,

such as methionine, for HPLC analysis.
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Caption: Workflow for the dansylation of an amino acid for HPLC analysis.

Signaling Pathways Involving Methionine
Metabolism
While Dansyl-dl-methionine itself is primarily a tool for analytical chemistry, the parent

molecule, methionine, is a crucial component of several key cellular signaling pathways.

Methionine metabolism is intricately linked to the regulation of cell growth, proliferation, and

epigenetic modifications. One of the central signaling hubs influenced by methionine availability

is the Target of Rapamycin Complex 1 (TORC1) pathway.

The diagram below illustrates a simplified overview of the methionine metabolism and its

connection to the TORC1 signaling pathway.

To cite this document: BenchChem. [what is the chemical structure of Dansyl-dl-methionine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15389469#what-is-the-chemical-structure-of-dansyl-
dl-methionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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